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Compound of Interest

Compound Name: C16-PAF

Cat. No.: B1662334

For researchers, scientists, and drug development professionals working with C16-PAF (1-O-
hexadecyl-2-acetyl-sn-glycero-3-phosphocholine), a potent lipid mediator, ensuring safe
handling practices is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to foster a secure laboratory
environment.

While C16-PAF is not classified as hazardous under Regulation (EC) No. 1272/2008, it is
crucial to adhere to standard laboratory safety protocols to minimize any potential risks[1]. A
related compound, Miltefosine (Hexadecyl phosphocholine), is categorized as acutely toxic if
swallowed, highlighting the importance of careful handling of all structurally similar chemicals.

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety involves the consistent use of appropriate PPE.
The following table summarizes the recommended protective gear for handling C16-PAF.
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PPE Category Specific Equipment Purpose

) Safety glasses with side To prevent eye contact with
Eye Protection )
shields or goggles dust or splashes.

) Chemical-resistant gloves ] ]
Hand Protection o To avoid skin contact.
(e.g., nitrile)

] To protect clothing and skin
Body Protection Laboratory coat o
from contamination.

Use in a well-ventilated area. A ) )
) ) ) ) To prevent inhalation of
Respiratory Protection respirator may be necessary if _ _
i airborne particles.
generating dust or aerosols.

Operational Plan for Handling C16-PAF

A systematic approach to handling C16-PAF, from receipt to disposal, is critical for maintaining
a safe and efficient workflow.

1. Receiving and Inspection:

e Upon receipt, visually inspect the package for any signs of damage or leakage.
 Verify that the product name and quantity match the order.

o Wear appropriate PPE (lab coat, gloves, and safety glasses) during inspection.
2. Storage:

o C16-PAF is typically supplied as a lyophilized powder and should be stored at -20°C for long-
term stability[2][3].

o Keep the container tightly sealed and in a dry environment to prevent degradation[1].
3. Preparation of Solutions:

e Solutions of C16-PAF are known to be unstable and should be prepared fresh for each
experiment.
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Handle the lyophilized powder in a chemical fume hood or a designated area with adequate
ventilation to avoid inhalation of dust.

Use appropriate solvents as recommended by the supplier. For example, C16-PAF is soluble
in ethanol, DMSO, and water.

When preparing stock solutions, aliquot and freeze at -20°C or -70°C under an inert gas.
Aqueous stock solutions are stable for up to 3 days at -20°C, while ethanol stock solutions
can be stored for up to 3 months at -70°C.

. Handling and Use:
Always wear the recommended PPE when handling C16-PAF in any form.
Avoid contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.
In case of accidental contact, follow the first aid measures outlined below.
. First Aid Measures:

Inhalation: If inhaled, move the person to fresh air and seek medical attention if you feel
unwell.

Skin Contact: In case of contact, wash the affected area thoroughly with soap and water.

Eye Contact: If the substance gets into the eyes, rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek
medical advice.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention.

. Disposal Plan:

Dispose of unused C16-PAF and any contaminated materials in accordance with
institutional, local, state, and federal regulations.
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e Do not allow the substance to enter drains or surface water.

» Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information for C16-PAF.

Parameter Value Source
Molecular Weight 523.69 g/mol

CAS Number 74389-68-7

Storage Temperature -20°C

Appearance Lyophilized powder

Visualizing the Workflow

To provide a clear, step-by-step visual guide, the following diagram illustrates the safe handling
workflow for C16-PAF.
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Caption: Workflow for Safe Handling of C16-PAF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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